molecular formula C9H12O3 B8401304 Ethyl 5-formyl-3-methyl-2,4-pentadienoate

Ethyl 5-formyl-3-methyl-2,4-pentadienoate

Cat. No.: B8401304
M. Wt: 168.19 g/mol
InChI Key: WMXCPQZEPYDIFZ-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

Ethyl 5-formyl-3-methyl-2,4-pentadienoate is a useful research compound. Its molecular formula is C9H12O3 and its molecular weight is 168.19 g/mol. The purity is usually 95%.
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Properties

Molecular Formula

C9H12O3

Molecular Weight

168.19 g/mol

IUPAC Name

ethyl 3-methyl-6-oxohexa-2,4-dienoate

InChI

InChI=1S/C9H12O3/c1-3-12-9(11)7-8(2)5-4-6-10/h4-7H,3H2,1-2H3

InChI Key

WMXCPQZEPYDIFZ-UHFFFAOYSA-N

Canonical SMILES

CCOC(=O)C=C(C)C=CC=O

Origin of Product

United States

Synthesis routes and methods

Procedure details

75 g of the product obtained in the first step are dissolved in 500 cm3 of anhydrous hexane in a 1-liter round flask and the solution is heated to 40° C. 1.8 cm3 of boron trifluoride diethyletherate are added and 30 cm3 of ethyl vinyl ether are added in an inert atmosphere while the temperature is maintained below 50° C. After addition, stirring is continued for 1 hour at 40°-50° C. 10 g of sodium bicarbonate are added, are filtered off and the liquid is concentrated under reduced pressure. The residue thus obtained is taken up with 350 cm3 of ethyl acetate. This solution is introduced into a round flask containing 60 g of orthophosphoric acid and 250 cm3 of distilled water. The reaction mixture is heated to the reflux temperature of ethyl acetate (70-75° C.) for 5 hours with intensive stirring and then concentrated under reduced pressure and extracted with 500 cm3 of toluene. The organic phase is washed with a sodium bicarbonate solution and then dried and concentrated under reduced pressure. 47 g of crude crystalline product are obtained. After recrystallization from hexane, 28 g of pure product corresponding to the trans-trans structure are obtained.
Quantity
1.8 mL
Type
reactant
Reaction Step One
Quantity
30 mL
Type
reactant
Reaction Step Two
Quantity
10 g
Type
reactant
Reaction Step Three
Quantity
60 g
Type
reactant
Reaction Step Four
Name
Quantity
250 mL
Type
solvent
Reaction Step Four
Quantity
500 mL
Type
reactant
Reaction Step Five
Quantity
0 (± 1) mol
Type
solvent
Reaction Step Six
Quantity
350 mL
Type
solvent
Reaction Step Seven

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